Cas no 475-00-3 (Veratrosine)

• Product Name: Veratrosine
• CAS No: 475-00-3
• MF: C₃₃H₄₉NO₇
• MW: 571.744670629501
• CID: 331520
• PubChem ID: 23616879
• Update Time: 2025-07-01

Veratrosine Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,23b)-14,15,16,17-tetradehydro-23-hydroxyveratraman-3-yl
• veratrosine
• 3-O-beta-D-Glucopyranosylveratramine
• Veratramine 3-O-glucoside
• Veratramine 3-glucoside
• 4IU7YM4FUK
• Veratramine 3-glycoside
• Veratramine, 3-glucoside
• Veratramine-beta-D-glucoside
• DTXSID101032273
• HY-N6243
• AKOS040760128
• UNII-4IU7YM4FUK
• 2-[[(6aR,11aS)-9-[(1S)-1-[(2S)-3-hydroxy-5-methylpiperidin-2-yl]ethyl]-10,11b-dimethyl-1,2,3,4,6,6a,11,11a-octahydrobenzo[a]fluoren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 475-00-3
• CS-0032776
• 1ST169390
• 4-21-00-02386 (Beilstein Handbook Reference)
• beta-D-Glucopyranoside, (3-beta,23-beta)-14,15,16,17-tetradehydro-23-hydroxyveratraman-3-yl
• VERATROSINE [HSDB]
• MS-30315
• Q27259663
• .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,23.BETA.)-14,15,16,17-TETRADEHYDRO-23-HYDROXYVERATRAMAN-3-YL
• AC-34439
• HSDB 3546
• BRN 0071979
• beta-D-Glucopyranoside, (3beta,23beta)-14,15,16,17-tetradehydro-23-hydroxyveratraman-3-yl
• (2R,3R,4S,5S,6R)-2-[[(3S,6aR,11aS,11bR)-9-[(1S)-1-[(2S,3R,5S)-3-hydroxy-5-methylpiperidin-2-yl]ethyl]-10,11b-dimethyl-1,2,3,4,6,6a,11,11a-octahydrobenzo[a]fluoren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• (2R,3R,4S,5S,6R)-2-(((3S,6aR,11aS,11bR)-9-((1S)-1-((2S,3R,5S)-3-hydroxy-5-methylpiperidin-2-yl)ethyl)-10,11b-dimethyl-1,2,3,4,6,6a,11,11a-octahydrobenzo(a)fluoren-3-yl)oxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• Veratramine 3glycoside
• G13016
• betaDGlucopyranoside, (3beta,23beta)14,15,16,17tetradehydro23hydroxyveratraman3yl
• VeratraminebetaDglucoside
• Veratramine, 3glucoside
• DA-68563
• Veratrosine

• Inchi： 1S/C33H49NO7/c1-16-11-26(36)28(34-14-16)18(3)21-7-8-22-23-6-5-19-12-20(9-10-33(19,4)25(23)13-24(22)17(21)2)40-32-31(39)30(38)29(37)27(15-35)41-32/h5,7-8,16,18,20,23,25-32,34-39H,6,9-15H2,1-4H3/t16-,18-,20-,23-,25-,26+,27+,28-,29+,30-,31+,32+,33-/m0/s1
• InChI Key： WXQHVBNTINGJJR-NIFRNHPISA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C)C(=CC[C@H]3C4C=CC([C@H](C)[C@H]5[C@@H](C[C@H](C)CN5)O)=C(C)C=4C[C@H]23)C1
• BRN： 0071979

Computed Properties

• Exact Mass: 571.35100
• Monoisotopic Mass: 571.35090290 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 962
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 132
• Molecular Weight: 571.7

Experimental Properties

• Color/Form: Powder
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 237.8-239.7 ºC (methanol )
• Boiling Point: 740.7±60.0 °C at 760 mmHg
• Flash Point: 401.7±32.9 °C
• Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
• PSA: 131.64000
• LogP: 2.74750
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Veratrosine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Veratrosine

Introduction to Veratrosine (CAS No. 475-00-3)

Veratrosine, a naturally occurring alkaloid with the chemical formula C₁₇H₁₉NO₃, is identified by its unique chemical structure and significant pharmacological properties. The compound is formally known by the CAS number 475-00-3, which distinguishes it within the vast registry of chemical substances. This introduction delves into the compound's chemical characteristics, pharmacological applications, and recent advancements in research that highlight its potential in various biomedical fields.

The molecular structure of Veratrosine features a complex framework that includes a phenolic group and an indole moiety, contributing to its diverse biological interactions. Its alkaloid nature suggests a potential for interaction with biological targets such as receptors and enzymes, which has been a focus of numerous studies. The compound's solubility profile and stability under various conditions further enhance its utility in both laboratory settings and potential therapeutic applications.

In recent years, Veratrosine has garnered attention for its role in cellular signaling pathways. Studies have indicated that it may modulate the activity of certain kinases and transcription factors, which are pivotal in regulating cell growth and differentiation. This has led to investigations into its potential as an anticancer agent, particularly in contexts where dysregulation of these pathways is prevalent. The compound's ability to influence these critical processes makes it a subject of interest for developing novel therapeutic strategies.

Moreover, Veratrosine has been explored for its neuroprotective properties. Research suggests that it may mitigate oxidative stress and inflammation, two key pathological mechanisms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's interaction with specific neural receptors has been studied extensively, providing insights into its mechanism of action and potential benefits in maintaining neural health.

The pharmacokinetic profile of Veratrosine is another area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic efficacy. Preliminary studies have indicated that Veratrosine exhibits moderate bioavailability upon oral administration and has a reasonable half-life, suggesting potential for repeated dosing regimens. However, further research is needed to fully elucidate its metabolic pathways and excretion mechanisms.

Recent advancements in synthetic chemistry have also contributed to the growing interest in Veratrosine. Researchers have developed more efficient methods for its synthesis, which could facilitate larger-scale production and make it more accessible for clinical trials and commercial applications. These synthetic improvements are part of a broader effort to enhance the accessibility of promising bioactive compounds like Veratrosine.

The safety profile of Veratrosine remains a critical consideration as research progresses. While early studies suggest that it is well-tolerated at moderate doses, comprehensive toxicological assessments are essential to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are necessary to conduct these rigorous evaluations, which will provide a clearer picture of its potential risks and benefits.

In conclusion, Veratrosine (CAS No. 475-00-3) represents a fascinating compound with diverse pharmacological applications. Its unique chemical structure and biological interactions make it a valuable subject of study in various biomedical fields. As research continues to uncover new aspects of its properties and potential uses, Veratrosine stands out as a promising candidate for future therapeutic developments.